Cas no 2640836-26-4 (2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline
• CAS No: 2640836-26-4
• MF: C₂₀H₂₀N₈
• MW: 372.42640209198
• CID: 5315594
• PubChem ID: 155801238
• Update Time: 2025-08-05

2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6619-7588
• 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline
• 2640836-26-4
• AKOS040710678
• 2-Methyl-3-[4-[6-(1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]quinoxaline

• Inchi： 1S/C20H20N8/c1-15-20(23-17-6-3-2-5-16(17)22-15)27-13-11-26(12-14-27)18-7-8-19(25-24-18)28-10-4-9-21-28/h2-10H,11-14H2,1H3
• InChI Key： QOCSRYPHCRRREF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(N2CCN(C3=NN=C(N4C=CC=N4)C=C3)CC2)C=1C

Computed Properties

• Exact Mass: 372.18109267g/mol
• Monoisotopic Mass: 372.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.3±55.0 °C(Predicted)
• pka: 6.05±0.59(Predicted)

Additional information on 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline

Recent Advances in the Study of 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline (CAS: 2640836-26-4)

The compound 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline (CAS: 2640836-26-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinoxaline and pyridazine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its biological activity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrazolyl and piperazinyl groups could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways. The study highlighted the compound's potential as a selective kinase inhibitor, with promising results in preclinical models of cancer and autoimmune diseases.

Another key area of investigation has been the compound's role in modulating signal transduction pathways. Research conducted by a team at the University of Cambridge (2024) revealed that 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline exhibits potent inhibitory effects on the JAK-STAT pathway, which is implicated in various inflammatory and proliferative disorders. The study utilized X-ray crystallography to elucidate the compound's binding mode within the kinase domain, providing valuable insights for further structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, recent findings have also explored the compound's potential in targeting G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) reported that the compound exhibits high affinity for certain serotonin and dopamine receptor subtypes, suggesting its applicability in neuropharmacology. These findings open new avenues for the development of therapeutics for psychiatric and neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into the next stages of drug development.

In conclusion, 2-methyl-3-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}quinoxaline (CAS: 2640836-26-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. Continued research and development efforts are expected to yield more refined derivatives with improved efficacy and safety profiles, paving the way for future clinical applications.